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For Researchers, Scientists, and Drug Development Professionals

DiSulfo-Cy5 alkyne is a water-soluble, far-red fluorescent probe that has become an
indispensable tool in modern biological research.[1][2][3] Its core ultility lies in its terminal
alkyne group, which enables its covalent attachment to azide-modified biomolecules through a
highly efficient and specific bioorthogonal reaction known as the copper(l)-catalyzed azide-
alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[4][5][6] This guide provides
an in-depth overview of DiSulfo-Cy5 alkyne's properties, detailed experimental protocols for
its use, and a visualization of its application in a sophisticated proteomics workflow.

Core Properties and Quantitative Data

The exceptional photophysical properties of DiSulfo-Cy5 alkyne, including its high aqueous
solubility due to the presence of two sulfonate groups, make it ideal for labeling sensitive
biological samples without the need for potentially denaturing organic co-solvents.[1][3] Its
fluorescence in the far-red spectrum minimizes background autofluorescence from biological
samples, leading to a high signal-to-noise ratio in imaging applications.[7]
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Property Value Reference(s)
Excitation Maximum (Aex) ~646 nm [1]
Emission Maximum (Aem) ~662 nm [1]
Molar Extinction Coefficient (g) 271,000 cm—iM—1 [1]
Fluorescence Quantum Yield

0.28 [1]
(P)
Molecular Weight 701.8 g/mol [1]
Solubility Water, DMSO, DMF [1]

o Alexa Fluor® 647, DyLight®

Spectrally Similar Dyes [8]

649

Experimental Protocols: Labeling Biomolecules with
DiSulfo-Cy5 Alkyne

The following protocols provide a detailed methodology for the copper-catalyzed click chemistry
(CuAAC) labeling of various biomolecules with DiSulfo-Cy5 alkyne.

Protocol 1: Labeling of Proteins

This protocol outlines the steps for labeling an azide-modified protein with DiSulfo-Cy5 alkyne.
Materials:

» Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

DiSulfo-Cy5 alkyne

Dimethylsulfoxide (DMSO) or water for stock solution

Copper(ll) sulfate (CuSOa)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand
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e Sodium Ascorbate

e Deionized water

 Purification column (e.qg., size-exclusion chromatography) or dialysis cassette
Procedure:

» Reagent Preparation:

o

Prepare a 10 mM stock solution of DiSulfo-Cy5 alkyne in DMSO or water.

[¢]

Prepare a 20 mM stock solution of CuSOa in deionized water.

[¢]

Prepare a 100 mM stock solution of THPTA ligand in deionized water.

[e]

Freshly prepare a 300 mM stock solution of sodium ascorbate in deionized water.
e Reaction Setup (for a 100 pL final volume):

o In a microcentrifuge tube, add the azide-modified protein to the desired final concentration
(e.g., 1-10 uM) in buffer.

o Add the DiSulfo-Cy5 alkyne stock solution to achieve a 2- to 10-fold molar excess over
the protein.

o In a separate tube, premix the CuSO4 and THPTA solutions. A common starting point is a
1:5 molar ratio of CuSOa to THPTA.[1]

o Add the catalyst/ligand premix to the reaction mixture to a final copper concentration of 50-
100 pM.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 1-5 mM.

e |ncubation:
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o Gently mix the reaction and incubate for 30-60 minutes at room temperature, protected
from light.[5]

o Purification:

o Remove unreacted dye and catalyst components by purifying the labeled protein using
size-exclusion chromatography (e.g., a desalting column) or dialysis.[9]

e Analysis:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for the protein) and ~646 nm (for DiSulfo-Cy5).

Protocol 2: Labeling of Oligonucleotides

This protocol is adapted for the labeling of alkyne-modified oligonucleotides.
Procedure:
o Reagent Preparation: As described in Protocol 1.

o Reaction Setup:

[e]

Dissolve the alkyne-modified oligonucleotide in water.

[e]

Add the DiSulfo-Cy5 azide stock solution in a 4- to 50-fold excess.[5]

o

Add the pre-mixed THPTA/CuSOa catalyst solution to a final concentration of
approximately 25 equivalents relative to the oligonucleotide.[5]

o

Initiate the reaction by adding sodium ascorbate to a final concentration of approximately
40 equivalents.[5]

 Incubation: Let the reaction stand at room temperature for 30-60 minutes.[5]

« Purification: Purify the labeled oligonucleotide by ethanol precipitation or other suitable
methods.[5]
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Protocol 3: Labeling of Cell Lysates

This protocol is for labeling proteins within a complex cell lysate.
Procedure:

o Reagent Preparation: As described in Protocol 1.

e Reaction Setup (for a 180 pL final volume):

o In a microcentrifuge tube, combine 50 uL of protein lysate (1-5 mg/mL) with 90 uL of PBS
buffer.[5]

[¢]

Add 20 pL of a 2.5 mM solution of the corresponding azide detection reagent.[5]

[e]

Add 10 pL of 100 mM THPTA solution and vortex briefly.[5]

o

Add 10 pL of 20 mM CuSOa solution and vortex briefly.[5]

[¢]

Initiate the reaction by adding 10 puL of 300 mM sodium ascorbate solution and vortex
briefly.[5]

 Incubation: Protect the reaction from light and incubate for 30 minutes at room temperature.

[5]

o Downstream Processing: The labeled proteins in the lysate are now ready for downstream
analysis such as SDS-PAGE and in-gel fluorescence scanning.

Visualizing Research Applications: The "Click-
DIGE" Workflow

DiSulfo-Cy5 alkyne is a key reagent in advanced proteomics techniques such as "Click-DIGE"
(Difference Gel Electrophoresis). This method allows for the specific analysis of post-
translationally modified proteins. The following diagram illustrates the experimental workflow.
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Caption: Workflow for "Click-DIGE" using DiSulfo-Cy5 alkyne for differential proteomics.

This workflow begins with the metabolic incorporation of an azide-containing sugar into the
glycans of proteins in live cells.[10] Following cell lysis and protein quantification, the azide-
modified proteins are specifically labeled with DiSulfo-Cy5 alkyne via a click reaction.[10] The
fluorescently tagged protein samples can then be combined and separated by two-dimensional
gel electrophoresis, allowing for the sensitive detection and quantification of changes in protein
glycosylation between different experimental conditions.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycosylation - PMC [pmc.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [DiSulfo-Cy5 Alkyne: A Technical Guide for Advanced
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597435/docs#disulfo-cy5-alkyne-a-technical-
guide-for-advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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